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Compound of Interest

Compound Name: Thiirane

Cat. No.: B1199164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the

stereoselective synthesis of cis-thiiranes, valuable sulfur-containing three-membered

heterocycles. Two primary methods are detailed: a direct, highly diastereoselective synthesis

from aldazine N-oxides and a classic two-step approach involving the stereospecific conversion

of cis-epoxides.

Method 1: Diastereoselective Synthesis of cis-
Diarylthiiranes via 4π-Electrocyclization of
Thiocarbonyl Ylides
This modern approach, developed by the research group of Won-jin Chung, offers a direct and

highly stereoselective route to cis-1,2-diarylthiiranes. The method relies on the reaction of

readily available E,E-aldazine N-oxides with Lawesson's reagent to generate a trans-

thiocarbonyl ylide in situ. This intermediate then undergoes a conrotatory 4π-electrocyclization

to furnish the desired cis-thiirane with excellent diastereoselectivity.

Logical Workflow for cis-Thiirane Synthesis from
Aldazine N-Oxides
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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